![molecular formula C3H9O5P B1257118 [(1s,2s)-1,2-Dihydroxypropyl]phosphonic Acid](/img/structure/B1257118.png)
[(1s,2s)-1,2-Dihydroxypropyl]phosphonic Acid
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Overview
Description
(1S,2S)-1,2-dihydroxypropylphosphonic acid is a member of the class of phosphonic acids that is propylphosphonic acid substituted by hydroxy groups at positions 1 and 2 (the 1S,2S-stereoisomer). It is a member of phosphonic acids, a secondary alcohol and a glycol. It is a conjugate acid of a (1S,2S)-1,2-dihydroxypropylphosphonate(1-).
Scientific Research Applications
Synthesis and Material Science
- Synthesis of 1,2-diacyloxypropyl-3-phosphonates : This compound was synthesized and characterized, highlighting its potential in the field of chemistry and material science (Moschidis, 1985).
- Preparation of Phosphonic Acids : The compound serves as a building block for phosphonic acids, which have applications in a range of fields including biology and physics (Sevrain et al., 2017).
- New Polyurethane Ionomers : It has been used as a chain extender in the synthesis of polyurethane ionomers, showcasing its significance in polymer science (Kakati et al., 1991).
- Development of Hydrophosphonylation Methods : Research has been conducted to improve the synthesis of α-hydroxy phosphonates and phosphonic acids, crucial molecules in biological applications (Suyama et al., 2010).
Biological and Chemical Research
- Biosynthesis of Natural Products : The compound plays a role in the biosynthesis of certain natural products, indicating its importance in biochemical pathways (Shao et al., 2008).
- Polymer Research : It has been utilized in the ring-opening polymerization for the creation of linear poly(phosphonate)s, demonstrating its role in advanced polymer research (Bauer et al., 2018).
- Enzyme Substrate Activity Studies : The compound has been examined as a substrate for specific enzymes, contributing to our understanding of biochemical processes (Cheng et al., 1974).
- Crystal Engineering : Its derivatives have been used in crystal engineering, forming hydrogen-bonding networks, which is significant in material chemistry (Kong et al., 2005).
Nanotechnology and Hybrid Materials
- Nanomaterial Synthesis : Phosphonic acids, including this compound, are instrumental in the synthesis of nanomaterials and controlling surface/interface properties in hybrid materials (Guerrero et al., 2013).
- Surface-initiated Polymerization for Hybrid Capacitors : It has been used in the surface-initiated polymerization for the development of hybrid dielectric capacitors, demonstrating its application in the field of energy storage (Paniagua et al., 2014).
properties
Molecular Formula |
C3H9O5P |
---|---|
Molecular Weight |
156.07 g/mol |
IUPAC Name |
[(1S,2S)-1,2-dihydroxypropyl]phosphonic acid |
InChI |
InChI=1S/C3H9O5P/c1-2(4)3(5)9(6,7)8/h2-5H,1H3,(H2,6,7,8)/t2-,3-/m0/s1 |
InChI Key |
MXMXXUIOCREOTJ-HRFVKAFMSA-N |
Isomeric SMILES |
C[C@@H]([C@@H](O)P(=O)(O)O)O |
Canonical SMILES |
CC(C(O)P(=O)(O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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